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Compound of Interest

Compound Name: 2,6-Dihydroxybenzoic Acid

Cat. No.: B147525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the essential thermochemical properties

of 2,6-Dihydroxybenzoic acid (γ-resorcylic acid), a compound of interest in various scientific

and pharmaceutical research fields. The following sections present key quantitative data,

detailed experimental methodologies for their determination, and graphical representations of

the experimental workflows.

Core Thermochemical Data
The thermochemical data for 2,6-Dihydroxybenzoic acid are crucial for understanding its

stability, phase transitions, and behavior in various chemical and biological systems. The

following tables summarize the key experimentally determined and computationally estimated

properties.

Table 1: Enthalpies of Formation, Combustion, and Fusion of 2,6-Dihydroxybenzoic Acid
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Thermochemical
Property

Value (kJ/mol)
Experimental
Method

Reference

Standard Molar

Enthalpy of Formation

(Crystalline, 298.15 K)

-

Static-Bomb

Combustion

Calorimetry

[1][2]

Standard Molar

Enthalpy of Formation

(Gaseous, 298.15 K)

-

Derived from

Crystalline Phase

Data and Sublimation

Enthalpy

[1][2]

Standard Molar

Energy of Combustion

(Crystalline, 298.15 K)

-

Static-Bomb

Combustion

Calorimetry

[1][2]

Molar Enthalpy of

Fusion
-

Differential Scanning

Calorimetry (DSC)
[3]

Table 2: Enthalpies of Sublimation and Vaporization of 2,6-Dihydroxybenzoic Acid

Thermochemic
al Property

Value (kJ/mol)
Temperature
Range (K)

Experimental
Method

Reference

Standard Molar

Enthalpy of

Sublimation

(298.15 K)

- -

Derived from

Vapor Pressure

Measurements

[1][3]

Molar Enthalpy

of Sublimation
- 347.14 - 365.17

Knudsen Mass-

Loss Effusion
[1][2][4]

Molar Enthalpy

of Vaporization
- -

Thermogravimetr

y (TG)
[3][5]

Table 3: Physical Properties of 2,6-Dihydroxybenzoic Acid
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Property Value Unit Reference

Molecular Formula C₇H₆O₄ - [4][6][7]

Molecular Weight 154.12 g/mol [6][7][8]

Melting Point 165 (decomposes) °C [6][7][9]

Water Solubility 9.56 mg/mL [7][10][11]

logP (Octanol/Water

Partition Coefficient)
2.20 - [8][10][11]

Experimental Protocols
The accurate determination of thermochemical properties relies on precise experimental

techniques. This section details the methodologies employed in the cited literature.

Static-Bomb Combustion Calorimetry
This technique is used to determine the standard molar energy of combustion.

Sample Preparation: A pellet of 2,6-Dihydroxybenzoic acid of known mass is placed in a

crucible within a combustion bomb. A cotton fuse is positioned to ensure ignition.

Calorimeter Setup: The bomb is filled with high-pressure oxygen and placed in a calorimeter

containing a known volume of water. The system is allowed to reach thermal equilibrium.

Combustion: The sample is ignited, and the temperature change of the water is meticulously

recorded.

Data Analysis: The energy of combustion is calculated from the temperature rise and the

previously determined heat capacity of the calorimeter. Corrections are made for the heat of

combustion of the fuse wire. The standard molar enthalpy of formation in the crystalline

phase is then derived using Hess's Law.[1][2]

The workflow for this process is illustrated in the diagram below.
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Caption: Workflow for Determining Enthalpy of Combustion.
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Knudsen Mass-Loss Effusion Technique
This method is employed to measure the vapor pressure of a solid at different temperatures,

from which the enthalpy of sublimation is derived.

Sample Loading: A known mass of crystalline 2,6-Dihydroxybenzoic acid is placed in a

Knudsen cell, which has a small, well-defined orifice.

High Vacuum & Temperature Control: The cell is placed in a high-vacuum chamber and

heated to a specific, constant temperature.

Mass Loss Measurement: As the sample sublimes, the vapor effuses through the orifice. The

rate of mass loss is measured over time.

Vapor Pressure Calculation: The vapor pressure is calculated from the rate of mass loss

using the Knudsen equation.

Temperature Dependence: Steps 2-4 are repeated at various temperatures.

Enthalpy of Sublimation Derivation: The standard molar enthalpy of sublimation is derived

from the temperature dependence of the vapor pressure using the Clausius-Clapeyron

equation.[1][2]

The logical flow of this experimental procedure is depicted below.
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Experimental Setup

Measurement Cycle

Data Analysis

Start

Load Sample into Knudsen Cell
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Measure Rate of Mass Loss

Calculate Vapor Pressure

Repeat at Different Temperatures

Next Temperature

Plot ln(P) vs 1/T

All Temperatures Measured

Calculate Enthalpy of Sublimation

End

Click to download full resolution via product page

Caption: Logical Flow for Knudsen Effusion Experiments.
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Thermogravimetry (TG) and Differential Scanning
Calorimetry (DSC)
Thermogravimetry (TG) and Differential Scanning Calorimetry (DSC) are thermal analysis

techniques used to study the mass and heat flow changes of a sample as a function of

temperature or time.

Thermogravimetry (TG): This technique was used to determine the vapor pressures of liquid

2,6-dihydroxybenzoic acid under both isothermal and non-isothermal conditions. From the

temperature dependence of the vapor pressure, the molar enthalpies of vaporization were

determined.[3][5]

Differential Scanning Calorimetry (DSC): DSC measurements were used to determine the

melting temperatures and molar enthalpies of fusion of the compound. This technique

measures the difference in heat flow between the sample and a reference as a function of

temperature.[3][12]

The relationship between these thermal analysis techniques and the determined properties is

shown below.

Thermal Analysis Techniques

Determined Properties

Thermogravimetry (TG)

Vapor Pressure (Liquid)

Differential Scanning Calorimetry (DSC)

Melting Temperature Enthalpy of Fusion

Enthalpy of Vaporization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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